Cas no 328108-98-1 (2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide
• CAS No: 328108-98-1
• MF: C₁₇H₁₂F₂N₂O₃S
• MW: 362.350589752197
• CID: 5839897
• PubChem ID: 2317655
• Update Time: 2025-06-08

2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide
• Z56784642
• 328108-98-1
• EN300-26586528

• Inchi： 1S/C17H12F2N2O3S/c18-17(19)25-14-5-2-12(3-6-14)21-16(24)11(9-20)7-10-1-4-13(22)8-15(10)23/h1-8,17,22-23H,(H,21,24)/b11-7+
• InChI Key： JGTXCTQMRILPAD-YRNVUSSQSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC(/C(/C#N)=C/C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 362.05366975g/mol
• Monoisotopic Mass: 362.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide

Introduction to 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide (CAS No. 328108-98-1)

2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 328108-98-1, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The presence of a cyano group, a difluoromethyl sulfanyl group, and two hydroxyl groups in its molecular structure contributes to its distinct chemical and pharmacological characteristics.

The cyano group at the C2 position of the prop-2-enamide backbone introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interaction with biological targets. The difluoromethyl sulfanyl group at the 4-position of the phenyl ring is a key feature that often enhances metabolic stability and binding affinity in drug candidates. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The hydroxyl groups at the 2 and 4 positions of the second phenyl ring further contribute to the compound's versatility, allowing for hydrogen bonding interactions with biological receptors. These interactions are crucial for achieving high selectivity and efficacy in therapeutic applications. The overall structure of 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have shown that this molecule can interact with various protein targets, including kinases and transcription factors, which are pivotal in regulating cellular processes. The cyano group and difluoromethyl sulfanyl group are particularly important for binding affinity, while the hydroxyl groups facilitate additional interactions through hydrogen bonding.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on several enzymes implicated in inflammatory responses. The dual presence of hydroxyl groups allows for strong interactions with acidic residues in enzyme active sites, leading to potent inhibition. Additionally, the electron-withdrawing nature of the cyano group enhances the compound's ability to participate in hydrogen bonding networks, further stabilizing enzyme-inhibitor complexes.

The synthesis of 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the amide bond, functionalization of the phenyl rings with hydroxyl and difluoromethyl sulfanyl groups, and cyanation at the prop-2-enamide position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic rings.

Recent research has highlighted the importance of structural diversity in drug discovery programs. The unique combination of functional groups in 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide makes it an attractive scaffold for generating novel analogs with enhanced pharmacological properties. By systematically modifying individual components of the molecule, researchers can explore a wide range of biological activities without compromising overall structural integrity.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural motifs are reminiscent of natural products known for their bioactivity, suggesting that it may serve as a lead compound for discovering new therapeutic agents. Furthermore, its compatibility with green chemistry principles makes it an appealing candidate for sustainable drug development initiatives.

In conclusion, 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,4-dihydroxyphenyl)prop-2-enamide (CAS No. 328108-98-1) is a structurally complex and versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in drug discovery efforts aimed at developing novel therapeutics for various diseases.